Cas no 1805715-88-1 (2-(3-Chloropropyl)-3-methoxymandelic acid)
2-(3-Chloropropyl)-3-methoxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloropropyl)-3-methoxymandelic acid
-
- Inchi: 1S/C12H15ClO4/c1-17-10-6-2-4-9(11(14)12(15)16)8(10)5-3-7-13/h2,4,6,11,14H,3,5,7H2,1H3,(H,15,16)
- InChI Key: UXTCCHLYRZZQSJ-UHFFFAOYSA-N
- SMILES: ClCCCC1C(=CC=CC=1C(C(=O)O)O)OC
Computed Properties
- Exact Mass: 258.0658866 g/mol
- Monoisotopic Mass: 258.0658866 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 66.8
- Molecular Weight: 258.70
2-(3-Chloropropyl)-3-methoxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015028066-250mg |
2-(3-Chloropropyl)-3-methoxymandelic acid |
1805715-88-1 | 97% | 250mg |
499.20 USD | 2021-06-17 | |
| Alichem | A015028066-500mg |
2-(3-Chloropropyl)-3-methoxymandelic acid |
1805715-88-1 | 97% | 500mg |
863.90 USD | 2021-06-17 | |
| Alichem | A015028066-1g |
2-(3-Chloropropyl)-3-methoxymandelic acid |
1805715-88-1 | 97% | 1g |
1,579.40 USD | 2021-06-17 |
2-(3-Chloropropyl)-3-methoxymandelic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2-(3-Chloropropyl)-3-methoxymandelic acid
Introduction to 2-(3-Chloropropyl)-3-methoxymandelic Acid (CAS No. 1805715-88-1)
2-(3-Chloropropyl)-3-methoxymandelic acid (CAS No. 1805715-88-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a substituted mandelic acid core, which is a well-known scaffold in the development of various pharmaceuticals and bioactive molecules.
The chemical structure of 2-(3-Chloropropyl)-3-methoxymandelic acid consists of a benzene ring with a carboxylic acid group and a methoxy substituent at the 3-position. Additionally, the presence of a 3-chloropropyl group at the 2-position introduces further complexity and functionality to the molecule. This combination of substituents imparts specific physicochemical properties that make it an interesting candidate for various applications in drug discovery and development.
Recent studies have explored the potential biological activities of 2-(3-Chloropropyl)-3-methoxymandelic acid. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.
Another area of interest is the potential neuroprotective effects of 2-(3-Chloropropyl)-3-methoxymandelic acid. Preliminary studies have indicated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxins. This property makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 2-(3-Chloropropyl)-3-methoxymandelic acid has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies further supports its safety for further development.
In terms of synthetic routes, several methods have been reported for the preparation of 2-(3-Chloropropyl)-3-methoxymandelic acid. One common approach involves the reaction of 3-methoxybenzaldehyde with 3-chloropropylmagnesium chloride followed by hydrolysis to form the carboxylic acid. Alternative synthetic strategies are also being explored to optimize yield and purity, which are essential for large-scale production and commercialization.
The potential applications of 2-(3-Chloropropyl)-3-methoxymandelic acid extend beyond pharmaceuticals. Its unique chemical structure makes it a valuable intermediate in the synthesis of other bioactive compounds and materials. For example, it can be used as a building block in the development of new polymers with specific functional properties or as a precursor in the synthesis of more complex organic molecules.
In conclusion, 2-(3-Chloropropyl)-3-methoxymandelic acid (CAS No. 1805715-88-1) is a promising compound with diverse applications in both medicinal chemistry and materials science. Its anti-inflammatory and neuroprotective properties, coupled with favorable pharmacokinetic characteristics, make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1805715-88-1 (2-(3-Chloropropyl)-3-methoxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)